Cas no 712355-03-8 (1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE)

• Product Name: 1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE
• CAS No: 712355-03-8
• MF: C₁₀H₁₂F₆N₂O₄S₂
• MW: 402.333701133728
• CID: 5880368
• PubChem ID: 121235092
• Update Time: 2026-03-11

1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE
• bis(trifluoromethylsulfonyl)azanide;1-ethyl-4-methylpyridin-1-ium
• WXSYYJPMDAFVQW-UHFFFAOYSA-N
• 712355-03-8
• 1-Ethyl-4-methylpyridinium bis(trifluoromethylsulfonyl)imide; 99%
• MFCD17018972

• Inchi： 1S/C8H12N.C2F6NO4S2/c1-3-9-6-4-8(2)5-7-9;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h4-7H,3H2,1-2H3;/q+1;-1
• InChI Key： WXSYYJPMDAFVQW-UHFFFAOYSA-N
• SMILES： [N-](S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O.C1[N+](CC)=CC=C(C)C=1

Computed Properties

• Exact Mass: 402.01426819g/mol
• Monoisotopic Mass: 402.01426819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.49 g/cm3 (21 °C)

Additional information on 1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE

Introduction to 1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE (CAS No. 712355-03-8)

1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE, identified by its Chemical Abstracts Service (CAS) number 712355-03-8, is a specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This organometallic derivative, featuring a pyridinium core functionalized with bis(trifluoromethylsulfonyl)imide groups, exhibits unique physicochemical properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and materials science.

The compound's structure is characterized by a highly electronegative environment due to the presence of multiple trifluoromethyl groups, which contribute to its stability and reactivity under specific conditions. The 1-ethyl-4-methylpyridinium moiety serves as a cationic scaffold, enhancing its solubility in polar solvents and facilitating interactions with biological targets. These structural features have positioned 1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE as a promising intermediate in the synthesis of novel bioactive molecules.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The bis(trifluoromethylsulfonyl)imide group, in particular, has been extensively studied for its ability to modulate the pharmacokinetic profiles of drug candidates. Research has demonstrated that such fluorinated derivatives can improve binding affinity and selectivity when incorporated into small-molecule inhibitors or probes. This has led to several investigations exploring the potential of 1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE as a building block for next-generation therapeutics.

One of the most compelling aspects of 1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE is its versatility in synthetic chemistry. The compound can serve as a precursor for the preparation of more complex molecules through nucleophilic substitution or metal-catalyzed cross-coupling reactions. Its ability to undergo selective functionalization makes it an attractive choice for medicinal chemists seeking to introduce structural diversity into their libraries. Furthermore, the compound's stability under various reaction conditions enhances its utility in multi-step synthetic protocols.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of fluorinated pyridinium derivatives. Studies have shown that compounds with similar structural motifs exhibit anti-inflammatory, antiviral, and anticancer properties. For instance, recent research has highlighted the efficacy of certain trifluoromethylsulfonyl imides in inhibiting key enzymes involved in tumor progression. While 1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE itself may not be directly therapeutic, its role as a scaffold for drug discovery is undeniable.

From a materials science perspective, the unique electronic properties of this compound make it suitable for applications in organic electronics and catalysis. The presence of strong electron-withdrawing groups enhances its conductivity, making it a candidate for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), or as a catalyst in asymmetric synthesis. These applications are particularly relevant in the context of sustainable chemistry, where there is an increasing demand for efficient and environmentally friendly synthetic methods.

The synthesis of 1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE typically involves multi-step reactions starting from commercially available pyridine derivatives. The introduction of ethyl and methyl groups at specific positions is followed by functionalization with bis(trifluoromethylsulfonyl)imide using appropriate electrophilic or nucleophilic strategies. Advances in synthetic methodologies have enabled higher yields and purities, making large-scale production more feasible.

In conclusion, 1-ETHYL-4-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE (CAS No. 712355-03-8) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity profile make it an invaluable tool for pharmaceutical research, materials science, and beyond. As our understanding of fluorinated compounds continues to evolve, the potential applications of this derivative are likely to expand even further.